Nogalarol
Nogalarol
Brand Name:
Vulcanchem
CAS No.:
11052-70-3
VCID:
VC20996772
InChI:
InChI=1S/C29H31NO12/c1-28(39)8-13(32)14-9(18(28)26(38)40-5)6-10-15(21(14)34)22(35)16-12(31)7-11-24(17(16)20(10)33)41-27-23(36)19(30(3)4)25(37)29(11,2)42-27/h6-7,13,18-19,23,25,27,31-32,34,36-37,39H,8H2,1-5H3
SMILES:
CC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C5C(=CC(=C4C3=O)O)C6(C(C(C(C(O5)O6)O)N(C)C)O)C)O)O)O
Molecular Formula:
C29H31NO12
Molecular Weight:
585.6 g/mol
Nogalarol
CAS No.: 11052-70-3
Cat. No.: VC20996772
Molecular Formula: C29H31NO12
Molecular Weight: 585.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 11052-70-3 |
|---|---|
| Molecular Formula | C29H31NO12 |
| Molecular Weight | 585.6 g/mol |
| IUPAC Name | methyl 23-(dimethylamino)-4,8,10,12,22,24-hexahydroxy-1,12-dimethyl-6,17-dioxo-20,25-dioxahexacyclo[19.3.1.02,19.05,18.07,16.09,14]pentacosa-2,4,7(16),8,14,18-hexaene-13-carboxylate |
| Standard InChI | InChI=1S/C29H31NO12/c1-28(39)8-13(32)14-9(18(28)26(38)40-5)6-10-15(21(14)34)22(35)16-12(31)7-11-24(17(16)20(10)33)41-27-23(36)19(30(3)4)25(37)29(11,2)42-27/h6-7,13,18-19,23,25,27,31-32,34,36-37,39H,8H2,1-5H3 |
| Standard InChI Key | UEAXJNKEWITCAW-UHFFFAOYSA-N |
| SMILES | CC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C5C(=CC(=C4C3=O)O)C6(C(C(C(C(O5)O6)O)N(C)C)O)C)O)O)O |
| Canonical SMILES | CC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C5C(=CC(=C4C3=O)O)C6(C(C(C(C(O5)O6)O)N(C)C)O)C)O)O)O |
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